Cas no 38023-86-8 (Nin-Formyl-L-tryptophan hydrochloride)

• Product Name: Nin-Formyl-L-tryptophan hydrochloride
• CAS No: 38023-86-8
• MF: C₁₂H₁₃ClN₂O₃
• MW: 268.696222066879
• CID: 304786
• PubChem ID: 86810451
• Update Time: 2025-04-23

Nin-Formyl-L-tryptophan hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan,1-formyl-, hydrochloride (1:1)
• H-L-Trp(For)-OH*HCl
• H-TRP(FOR)-OH HCL
• N'-ForMyl-L-tryptophan hydrochloride
• NIN-FORMYL-L-TRYPTOPHAN HYDROCHLORIDE
• N-IN-FORMYL-L-TRYPTOPHAN HYDROCHLORIDE
• N'-Formyl-L-tryptophan hydrochloride (H-L-Trp(For)-OH.HCl)
• CS-0451876
• (2S)-2-amino-3-(1-formyl-1H-indol-3-yl)propanoic acid hydrochloride
• 1-Formyl-L-tryptophan hydrochloride
• (S)-2-Amino-3-(1-formyl-1H-indol-3-yl)propanoic acid hydrochloride
• (2S)-2-amino-3-(1-formylindol-3-yl)propanoic acid;hydrochloride
• 38023-86-8
• MFCD01862354
• (2S)-2-AMINO-3-(1-FORMYLINDOL-3-YL)PROPANOIC ACID HYDROCHLORIDE
• G84197
• Nin-Formyl-L-tryptophan hydrochloride

• Inchi： 1S/C12H12N2O3.ClH/c13-10(12(16)17)5-8-6-14(7-15)11-4-2-1-3-9(8)11;/h1-4,6-7,10H,5,13H2,(H,16,17);1H/t10-;/m0./s1
• InChI Key： GWYUYJDIFZXFJT-PPHPATTJSA-N
• SMILES： Cl.OC([C@H](CC1=CN(C=O)C2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 268.06100
• Monoisotopic Mass: 268.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3A^2

Experimental Properties

• PSA: 85.32000
• LogP: 2.73840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on Nin-Formyl-L-tryptophan hydrochloride

L-Tryptophan,1-formyl-, hydrochloride (1:1) (CAS No. 38023-86-8): A Comprehensive Overview

L-Tryptophan,1-formyl-, hydrochloride (1:1) (CAS No. 38023-86-8) is a derivative of the essential amino acid L-tryptophan, widely studied for its biochemical and pharmaceutical applications. This compound, characterized by the addition of a formyl group and hydrochloride salt, plays a significant role in research and development, particularly in neuroscience and drug synthesis. Its unique properties make it a valuable intermediate in the production of bioactive molecules.

The molecular structure of L-Tryptophan,1-formyl-, hydrochloride (1:1) includes a formyl group attached to the amino acid backbone, enhancing its reactivity and solubility. This modification is crucial for its use in peptide synthesis and as a precursor in the development of neurotransmitter analogs. Researchers often explore its potential in modulating serotonin pathways, a topic of growing interest due to the rising prevalence of mental health disorders.

In recent years, the demand for L-Tryptophan derivatives has surged, driven by advancements in precision medicine and nutraceuticals. The compound’s role in synthesizing tryptophan-based therapeutics aligns with the increasing focus on personalized healthcare solutions. Studies have highlighted its potential in addressing sleep disorders, anxiety, and depression, making it a hotspot in psychopharmacology research.

From a commercial perspective, CAS No. 38023-86-8 is supplied by leading biochemical manufacturers, catering to academic institutions and pharmaceutical companies. Its stability and purity are critical for reproducible results in experimental settings. The compound’s applications extend to enzymatic studies, where it serves as a substrate or inhibitor, further underscoring its versatility.

The synthesis of L-Tryptophan,1-formyl-, hydrochloride (1:1) involves controlled reactions to ensure high yield and minimal impurities. Analytical techniques such as HPLC and mass spectrometry are employed to verify its quality, meeting stringent industry standards. This rigorous quality control is essential for its use in high-throughput screening and drug discovery pipelines.

Environmental and safety considerations are paramount when handling L-Tryptophan derivatives. While the compound is not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. Researchers are encouraged to follow Good Laboratory Practices (GLP) to ensure safe usage.

Looking ahead, the potential of CAS No. 38023-86-8 in biocatalysis and green chemistry is being explored. Innovations in sustainable synthesis methods could further elevate its significance in the pharmaceutical industry. As the scientific community continues to unravel its applications, L-Tryptophan,1-formyl-, hydrochloride (1:1) remains a compound of immense interest and utility.